Cas no 215859-27-1 (2,2-difluoro-2-(2-methylphenyl)acetonitrile)

• Product Name: 2,2-difluoro-2-(2-methylphenyl)acetonitrile
• CAS No: 215859-27-1
• MF: C₉H₇F₂N
• MW: 167.155389070511
• MDL: MFCD19686443
• CID: 4638714
• PubChem ID: 10773394
• Update Time: 2025-10-28

2,2-difluoro-2-(2-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• α,α-difluoro-2-methyl- Benzeneacetonitrile
• 2,2-Difluoro-2-(o-tolyl)acetonitrile
• alpha,alpha-difluoro-2-methyl- Benzeneacetonitrile
• 2,2-difluoro-2-(2-methylphenyl)acetonitrile
• AKOS017503333
• 215859-27-1
• CS-0069347
• EN300-82243

• MDL： MFCD19686443
• Inchi： 1S/C9H7F2N/c1-7-4-2-3-5-8(7)9(10,11)6-12/h2-5H,1H3
• InChI Key： ZLQXACQSGYGTSG-UHFFFAOYSA-N
• SMILES： C(#N)C(F)(F)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 167.05465555g/mol
• Monoisotopic Mass: 167.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 2,2-difluoro-2-(2-methylphenyl)acetonitrile

Comprehensive Overview of 2,2-Difluoro-2-(2-methylphenyl)acetonitrile (CAS No. 215859-27-1)

2,2-Difluoro-2-(2-methylphenyl)acetonitrile, with the CAS number 215859-27-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique difluoroacetonitrile moiety and 2-methylphenyl substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining fluorine atoms with an aromatic ring, makes it a valuable building block for designing molecules with enhanced stability, bioavailability, and reactivity.

The growing interest in fluorinated compounds like 2,2-difluoro-2-(2-methylphenyl)acetonitrile stems from their widespread applications in drug discovery and material innovation. Researchers are particularly drawn to its potential in creating bioactive molecules, given the role of fluorine in improving metabolic stability and binding affinity. In agrochemicals, this compound could contribute to the development of next-generation crop protection agents, addressing global challenges such as pest resistance and environmental sustainability.

From a synthetic perspective, 2,2-difluoro-2-(2-methylphenyl)acetonitrile is often utilized in nucleophilic substitution reactions and cyclization processes. Its electron-withdrawing nitrile group and fluorine atoms facilitate reactions under mild conditions, making it a preferred choice for constructing complex heterocycles. Recent studies highlight its utility in catalyzed cross-coupling reactions, aligning with the industry's shift toward greener and more efficient synthetic methodologies.

In the context of material science, this compound's aromatic-fluorine synergy offers intriguing possibilities for designing high-performance polymers and liquid crystals. Its incorporation into polymeric matrices can enhance thermal stability and optical properties, catering to demands in electronic displays and advanced coatings. These applications resonate with current trends in miniaturized electronics and sustainable materials, topics frequently searched in academic and industrial circles.

Safety and handling of 2,2-difluoro-2-(2-methylphenyl)acetonitrile adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment. While not classified as hazardous under typical conditions, its nitrile functionality warrants cautious handling to avoid unnecessary exposure. This aligns with the broader scientific community's focus on responsible chemical management and green chemistry principles.

The commercial availability of CAS 215859-27-1 through specialized chemical suppliers underscores its relevance in contemporary research. Pricing and purity grades vary based on application requirements, with analytical standards and bulk quantities catering to diverse needs. As the demand for tailor-made fluorinated intermediates rises, this compound is poised to remain a key player in innovation-driven sectors.

In summary, 2,2-difluoro-2-(2-methylphenyl)acetonitrile exemplifies the intersection of structural elegance and functional versatility. Its role in addressing modern challenges—from drug development bottlenecks to material performance gaps—makes it a compound of enduring scientific and industrial interest. Future research will likely explore its untapped potential, further solidifying its position in the fluorochemical landscape.